Cas no 2229349-73-7 (1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229349-73-7
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 5929937
• PubChem ID: 165682976
• Update Time: 2025-11-02

1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethanol
• 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol
• 2229349-73-7
• EN300-1948634

• Inchi： 1S/C7H5BrClF2NO/c8-4-2-12-5(9)1-3(4)6(13)7(10)11/h1-2,6-7,13H
• InChI Key： SSXIXXJDSJKYDE-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C(F)F)O)Cl

Computed Properties

• Exact Mass: 270.92111g/mol
• Monoisotopic Mass: 270.92111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol

1-(5-Bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol: A Comprehensive Overview of Its Properties and Applications

The chemical compound 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229349-73-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This halogenated pyridine derivative, characterized by its bromine and chlorine substituents along with a difluoroethanol moiety, presents interesting chemical properties that make it valuable for pharmaceutical research and material science applications.

From a structural perspective, 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol belongs to the class of halogenated pyridine alcohols, which are known for their versatility in synthetic chemistry. The presence of both bromo and chloro groups on the pyridine ring enhances the compound's reactivity, making it particularly useful as a building block in the synthesis of more complex molecules. The 2,2-difluoroethanol side chain adds another dimension to its chemical behavior, influencing both its physical properties and biological activity.

Recent trends in pharmaceutical research have shown increased interest in fluorinated pyridine derivatives like 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol, particularly in the development of novel therapeutic agents. The incorporation of fluorine atoms into drug molecules has become a popular strategy in medicinal chemistry, as it can significantly improve a compound's metabolic stability, bioavailability, and binding affinity to biological targets. This has led to growing demand for high-quality halogenated pyridine intermediates in drug discovery programs.

In material science, compounds such as 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol are being explored for their potential in creating advanced functional materials. The combination of halogen atoms and fluorine groups in the same molecule offers unique electronic properties that could be valuable in the development of organic semiconductors or liquid crystal materials. Researchers are particularly interested in how these structural features might influence intermolecular interactions and material performance.

The synthesis of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol typically involves multi-step organic reactions starting from commercially available pyridine precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions for introducing the bromo and chloro substituents, followed by careful reduction or addition steps to install the difluoroethanol moiety. These synthetic challenges have made the compound an interesting subject for methodological development in organic chemistry.

Analytical characterization of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR for studying the fluorine environments, and mass spectrometry for confirming molecular weight and fragmentation patterns. The compound's purity is typically assessed using high-performance liquid chromatography (HPLC), which is crucial for pharmaceutical applications where impurity profiles must be strictly controlled.

From a commercial perspective, 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol is currently available from specialized chemical suppliers, primarily serving the research and development sectors. The market for such fine chemicals has been growing steadily, driven by increasing R&D expenditures in the pharmaceutical industry and academic research institutions. Pricing and availability can vary significantly depending on purity requirements and order quantities.

Storage and handling of 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper personal protective equipment, including gloves and safety glasses, is recommended when working with this compound in laboratory settings.

Future research directions for 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol and related compounds may focus on expanding their utility in medicinal chemistry and exploring new applications in materials science. The growing interest in fluorinated pharmaceuticals and halogenated heterocycles suggests that this compound will remain relevant in chemical research for years to come. Additionally, developments in green chemistry may lead to more sustainable synthetic routes for producing this and similar halopyridine derivatives.

In conclusion, 1-(5-bromo-2-chloropyridin-4-yl)-2,2-difluoroethan-1-ol (CAS No. 2229349-73-7) represents an important building block in modern chemical research. Its unique combination of halogen substituents and fluorine atoms offers diverse possibilities for drug discovery and materials development. As research continues to uncover new applications for such specialized compounds, the demand for high-quality halogenated pyridine alcohols is likely to increase, making them valuable targets for synthetic chemists and commercial suppliers alike.